Cas no 2229572-06-7 (2-(5-bromo-2-chloropyridin-4-yl)propanenitrile)

• Product Name: 2-(5-bromo-2-chloropyridin-4-yl)propanenitrile
• CAS No: 2229572-06-7
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• CID: 6595301
• PubChem ID: 165699413
• Update Time: 2025-06-13

2-(5-bromo-2-chloropyridin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chloropyridin-4-yl)propanenitrile
• EN300-1908539
• 2229572-06-7

• Inchi： 1S/C8H6BrClN2/c1-5(3-11)6-2-8(10)12-4-7(6)9/h2,4-5H,1H3
• InChI Key： PNJDRDHYKWXVIK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(C#N)C)Cl

Computed Properties

• Exact Mass: 243.94029g/mol
• Monoisotopic Mass: 243.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-(5-bromo-2-chloropyridin-4-yl)propanenitrile

Comprehensive Overview of 2-(5-bromo-2-chloropyridin-4-yl)propanenitrile (CAS No. 2229572-06-7)

2-(5-bromo-2-chloropyridin-4-yl)propanenitrile (CAS No. 2229572-06-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-substituted pyridine derivative is widely recognized for its potential as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the 5-bromo-2-chloropyridine core and the propanenitrile side chain, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for halogenated pyridine derivatives like 2-(5-bromo-2-chloropyridin-4-yl)propanenitrile has surged due to their role in developing small-molecule inhibitors and crop protection agents. Researchers are particularly interested in its potential applications in kinase inhibitor design, where the bromo and chloro substituents enable precise molecular interactions. The compound's nitrile group further enhances its reactivity, allowing for diverse chemical transformations.

The synthesis of CAS No. 2229572-06-7 typically involves multi-step protocols, including halogenation and cyanation reactions. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. With the rise of green chemistry initiatives, scientists are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From a commercial perspective, 2-(5-bromo-2-chloropyridin-4-yl)propanenitrile is often discussed in the context of custom synthesis and contract manufacturing services. Pharmaceutical companies frequently search for reliable suppliers of this high-value intermediate to accelerate their R&D pipelines. Its stability under standard storage conditions and compatibility with common organic solvents further contribute to its industrial appeal.

Emerging trends in precision medicine and agrochemical innovation have fueled interest in this compound's derivatives. For instance, modifications of its pyridine ring system have shown promise in addressing drug-resistant pathogens and enhancing pesticide selectivity. These applications align with current global priorities such as antimicrobial stewardship and sustainable agriculture.

Quality control remains paramount when working with CAS No. 2229572-06-7, as even minor impurities can affect downstream applications. Reputable manufacturers provide detailed certificates of analysis and adhere to strict Good Manufacturing Practices (GMP) standards. Researchers are advised to consult recent patent literature and scientific publications to stay updated on its evolving applications.

In conclusion, 2-(5-bromo-2-chloropyridin-4-yl)propanenitrile represents a compelling case study in modern heterocyclic chemistry. Its balanced properties of reactivity and stability, combined with growing market demand, position it as a valuable asset across multiple scientific disciplines. Future research directions may explore its potential in catalysis or material science, further expanding its utility beyond traditional domains.